
Ethyl tetrahydropyran-4-ylacetate boiling point
and density

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Tetrahydropyran-4-
ylacetate: Boiling Point and Density

Introduction
Ethyl tetrahydropyran-4-ylacetate (CAS No. 103260-44-2) is a heterocyclic compound with

the molecular formula C9H16O3.[1][2][3] It is a colorless to light yellow liquid. This guide

provides a comprehensive overview of two of its key physical properties: boiling point and

density. A thorough understanding of these properties is essential for researchers, scientists,

and drug development professionals in various applications, including reaction setup,

purification, and formulation. This document will detail the established values for these

properties and provide in-depth, field-proven methodologies for their experimental

determination.

Physicochemical Data Summary
The boiling point and density of ethyl tetrahydropyran-4-ylacetate are summarized in the

table below. These values are critical for handling, processing, and purification of the

compound.
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Property Value Conditions

Boiling Point 228.3 °C
At atmospheric pressure (760

mmHg)[4][5]

73-75 °C
At reduced pressure (0.2

mmHg)[1]

Density 1.0268 g/cm³ At 13.4 °C[1]

Boiling Point Determination: A Guide to
Experimental Verification
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a pure substance, the boiling

point is a characteristic physical property.

Theoretical Background
The boiling point of a compound is highly dependent on the ambient pressure. A liquid will boil

at a lower temperature under reduced pressure and a higher temperature at pressures above

atmospheric. This relationship is fundamental to the technique of vacuum distillation, which is

often employed for compounds that are sensitive to high temperatures.

Experimental Protocol: Boiling Point Determination by
Distillation
Distillation is a robust method for determining the boiling point of a liquid. The procedure

involves heating the liquid to its boiling point, condensing the vapor, and collecting the

condensate. The temperature of the vapor is measured during this process, which corresponds

to the boiling point.

Materials:

Round-bottom flask

Distillation head
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Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Ethyl tetrahydropyran-4-ylacetate sample

Procedure:

Apparatus Setup: Assemble the distillation apparatus in a fume hood. Place a few boiling

chips in the round-bottom flask to ensure smooth boiling.

Sample Addition: Add the ethyl tetrahydropyran-4-ylacetate sample to the round-bottom

flask.

Thermometer Placement: Position the thermometer in the distillation head such that the top

of the mercury bulb is level with the bottom of the side-arm leading to the condenser. This

ensures an accurate reading of the vapor temperature.

Heating: Begin heating the flask gently with the heating mantle.

Observation: As the liquid heats, vapor will rise and enter the condenser. The temperature on

the thermometer will rise and then stabilize.

Data Recording: Record the temperature at which the vapor is continuously condensing and

dripping into the receiving flask. This stable temperature is the boiling point.

Pressure Correction: If the atmospheric pressure is not exactly 760 mmHg, a correction may

be necessary for highly accurate work.

Density Determination: A Practical Approach
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Density is a fundamental physical property that represents the mass of a substance per unit

volume. It is an important parameter for quality control and substance identification.

Theoretical Background
The density of a liquid is influenced by temperature. Generally, the density of a liquid decreases

as the temperature increases, due to the expansion of the liquid. Therefore, it is crucial to

record the temperature at which the density is measured.

Experimental Protocol: Density Determination using a
Pycnometer
The pycnometer method is a precise technique for determining the density of a liquid. It

involves accurately measuring the mass of a known volume of the liquid.

Materials:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Ethyl tetrahydropyran-4-ylacetate sample

Distilled water (for calibration)

Procedure:

Pycnometer Preparation: Clean and thoroughly dry the pycnometer.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on an analytical

balance.

Pycnometer Calibration: Fill the pycnometer with distilled water of a known temperature and

density. Weigh the filled pycnometer. The difference in mass allows for the precise

determination of the pycnometer's volume.
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Sample Measurement: Empty and dry the pycnometer. Fill it with the ethyl
tetrahydropyran-4-ylacetate sample at a recorded temperature.

Mass of Filled Pycnometer: Weigh the pycnometer filled with the sample.

Calculation: The density of the sample is calculated using the following formula: Density =

(Mass of sample) / (Volume of pycnometer) Where, Mass of sample = (Mass of pycnometer

+ sample) - (Mass of empty pycnometer)

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of ethyl tetrahydropyran-4-ylacetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination

Density Determination

Assemble Distillation Apparatus

Add Sample and Boiling Chips

Gently Heat the Sample

Observe Vapor Condensation

Record Stable Temperature

End

Clean and Dry Pycnometer

Weigh Empty Pycnometer

Calibrate with Distilled Water

Fill with Sample at Known Temperature

Weigh Filled Pycnometer

Calculate Density

Start

Click to download full resolution via product page

Caption: Experimental workflow for determining boiling point and density.

Conclusion
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The accurate determination of boiling point and density is crucial for the effective use of ethyl
tetrahydropyran-4-ylacetate in research and development. This guide has provided both the

established physical constants and detailed, reliable protocols for their experimental

verification. By following these methodologies, scientists can ensure the quality and

consistency of their work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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